Cas no 74609-49-7 ((2R)-2-(benzylamino)propan-1-ol)

• Product Name: (2R)-2-(benzylamino)propan-1-ol
• CAS No: 74609-49-7
• MF: C₁₀H₁₅NO
• MW: 165.2322
• MDL: MFCD20441630
• CID: 540759
• PubChem ID: 7353896
• Update Time: 2024-10-27

(2R)-2-(benzylamino)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-Propanol, 2-[(phenylmethyl)amino]-, (2R)-
• (2R)-2-(Benzylamino)propan-1-ol
• (R)-2-(Benzylamino)propan-1-ol
• (2R)-2-[Benzylamino]propan-1-ol
• PJXWCRXOPLGFLX-SECBINFHSA-N
• (R)-2-(Benzylamino)-1-propanol
• (2R)-2-[(Phenylmethyl)amino]-1-propanol
• Z823499606
• AS-65733
• ZCA60949
• (R)-2-[(Phenylmethyl)amino]-1-propanol
• W12270
• SCHEMBL1005591
• 74609-49-7
• MFCD20441630
• EN300-90176
• A1-00443
• AKOS027469927
• (2R)-2-(benzylamino)propan-1-ol

• MDL： MFCD20441630
• Inchi： 1S/C10H15NO/c1-9(8-12)11-7-10-5-3-2-4-6-10/h2-6,9,11-12H,7-8H2,1H3/t9-/m1/s1
• InChI Key： PJXWCRXOPLGFLX-SECBINFHSA-N
• SMILES： O([H])C([H])([H])[C@@]([H])(C([H])([H])[H])N([H])C([H])([H])C1C([H])=C([H])C([H])=C([H])C=1[H]

Computed Properties

• Exact Mass: 165.11545
• Monoisotopic Mass: 165.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 32.299

Experimental Properties

• PSA: 32.26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines